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Compound of Interest

Compound Name: 2-Chloro-5-(chloromethyl)pyrazine

Cat. No.: B035230

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of 2-Chloro-5-
(chloromethyl)pyrazine, a key intermediate in the development of various pharmaceutical and
agrochemical compounds. The synthesis is presented as a two-step process starting from a
commercially available precursor, Methyl 5-chloropyrazine-2-carboxylate. The protocol includes
detailed methodologies, a summary of quantitative data, and a visual representation of the
experimental workflow.

Reaction Scheme

The overall synthetic route involves the reduction of the ester group of Methyl 5-chloropyrazine-
2-carboxylate to a hydroxymethyl group, followed by the chlorination of the resulting alcohol to
yield the final product, 2-Chloro-5-(chloromethyl)pyrazine.

Step 1: Reduction of Methyl 5-chloropyrazine-2-carboxylate

Step 2: Chlorination of 2-Chloro-5-(hydroxymethyl)pyrazine

Caption: Workflow for the two-step synthesis of 2-Chloro-5-(chloromethyl)pyrazine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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